N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)cyclopentanecarboxamide
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Description
N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C26H35FN4O and its molecular weight is 438.591. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
The chemical synthesis and structural characterization of related compounds have been a significant area of research. Studies involve the synthesis of derivatives through various chemical reactions, providing insights into their chemical properties and potential for further modification. For instance, the synthesis of polyamides containing uracil and adenine demonstrates the versatility of these compounds in creating polymers with potential applications in biomedicine and material science (Hattori & Kinoshita, 1979).
Biological Activity and Therapeutic Potential
Several studies have evaluated the biological activity of these compounds, revealing their potential in treating various medical conditions. For example, derivatives have shown promise as antiallergy agents, indicating their potential in managing allergic reactions through the inhibition of histamine receptors (D. A. Walsh et al., 1990). Furthermore, compounds with similar structural features have been investigated for their antimicrobial properties, suggesting their use in combating bacterial infections (Rajkumar, Kamaraj, & Krishnasamy, 2014).
Neuroprotective Applications
Research into the neuroprotective effects of these compounds has also been a focus, with studies suggesting their utility in neurodegenerative diseases like Alzheimer's. For instance, a novel multi-target therapeutic approach to neuroprotection has been proposed, highlighting the potential of these compounds in offering protection against neurodegenerative processes (Lecanu et al., 2010).
Anticancer Activity
The exploration of anticancer properties is another critical area of research. Some derivatives have demonstrated broad-spectrum anti-cancer activity, indicating their potential in treating various cancer types. This research suggests that these compounds might selectively target tumor cells while minimizing toxicity to normal tissues, offering a promising avenue for cancer therapy (Keefer, 2010).
properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35FN4O/c1-29(2)23-11-7-20(8-12-23)25(19-28-26(32)21-5-3-4-6-21)31-17-15-30(16-18-31)24-13-9-22(27)10-14-24/h7-14,21,25H,3-6,15-19H2,1-2H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMXFRVFVSAXGJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C2CCCC2)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.